Cas no 2680803-94-3 (benzyl N-3-chloro-4-(cyanosulfanyl)-2-fluorophenylcarbamate)

Benzyl N-3-chloro-4-(cyanosulfanyl)-2-fluorophenylcarbamate is a specialized organic compound featuring a unique combination of functional groups, including a chloro, fluoro, cyanosulfanyl, and carbamate moiety. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of electron-withdrawing substituents enhances its reactivity in nucleophilic substitution and cross-coupling reactions, while the benzyl carbamate group offers stability and controlled deprotection potential. Its precise functionalization allows for selective modifications, making it useful in constructing complex heterocycles or targeted drug candidates. The compound’s well-defined purity and structural versatility support its application in high-precision research and industrial processes.
benzyl N-3-chloro-4-(cyanosulfanyl)-2-fluorophenylcarbamate structure
2680803-94-3 structure
Product Name:benzyl N-3-chloro-4-(cyanosulfanyl)-2-fluorophenylcarbamate
CAS No:2680803-94-3
MF:C15H10ClFN2O2S
MW:336.768504619598
CID:5624200
PubChem ID:165934115
Update Time:2025-05-20

benzyl N-3-chloro-4-(cyanosulfanyl)-2-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 2680803-94-3
    • benzyl N-[3-chloro-4-(cyanosulfanyl)-2-fluorophenyl]carbamate
    • EN300-28296505
    • benzyl N-3-chloro-4-(cyanosulfanyl)-2-fluorophenylcarbamate
    • Inchi: 1S/C15H10ClFN2O2S/c16-13-12(22-9-18)7-6-11(14(13)17)19-15(20)21-8-10-4-2-1-3-5-10/h1-7H,8H2,(H,19,20)
    • InChI Key: PWCGHSIYFWOAIS-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1F)NC(=O)OCC1C=CC=CC=1)SC#N

Computed Properties

  • Exact Mass: 336.0135546g/mol
  • Monoisotopic Mass: 336.0135546g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 87.4Ų

benzyl N-3-chloro-4-(cyanosulfanyl)-2-fluorophenylcarbamate Pricemore >>

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Additional information on benzyl N-3-chloro-4-(cyanosulfanyl)-2-fluorophenylcarbamate

Comprehensive Overview of Benzyl N-3-chloro-4-(cyanosulfanyl)-2-fluorophenylcarbamate (CAS No. 2680803-94-3)

Benzyl N-3-chloro-4-(cyanosulfanyl)-2-fluorophenylcarbamate (CAS No. 2680803-94-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of phenylcarbamates, which are widely studied for their potential applications in drug development and crop protection. The presence of functional groups such as cyanosulfanyl and fluoro substituents enhances its reactivity and selectivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for highly functionalized aromatic compounds like Benzyl N-3-chloro-4-(cyanosulfanyl)-2-fluorophenylcarbamate has surged, driven by advancements in precision medicine and sustainable agriculture. Researchers are particularly interested in its potential role as a building block for novel therapeutics targeting resistant pathogens or as a key intermediate in the synthesis of next-generation pesticides. Its CAS No. 2680803-94-3 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in industrial and academic settings.

The compound's structural complexity and functional diversity also align with current trends in green chemistry, where minimizing environmental impact is a priority. Innovations in catalytic processes and solvent-free reactions have been explored to optimize its synthesis, addressing concerns about waste reduction and energy efficiency. This focus on sustainability resonates with broader industry shifts toward eco-friendly chemical production, a topic frequently queried in search engines by professionals seeking sustainable synthetic routes.

Another area of interest is the compound's potential in material science. Its aromatic backbone and electron-withdrawing groups make it a candidate for designing advanced polymers or organic electronic materials. Searches for fluorinated aromatic compounds and high-performance materials often highlight its applicability in these fields, further underscoring its versatility.

For researchers and manufacturers, understanding the physicochemical properties of Benzyl N-3-chloro-4-(cyanosulfanyl)-2-fluorophenylcarbamate is critical. Parameters such as solubility, stability, and reactivity under various conditions are frequently queried in chemical databases and forums. These properties dictate its handling, storage, and application, ensuring optimal performance in end-use scenarios.

In summary, Benzyl N-3-chloro-4-(cyanosulfanyl)-2-fluorophenylcarbamate (CAS No. 2680803-94-3) represents a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and material science. Its alignment with contemporary research trends—such as sustainability, precision chemistry, and functional materials—ensures its continued relevance in scientific and industrial discourse.

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